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Compound of Interest

Compound Name: Mellitic acid

Cat. No.: B123989

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Mellitic acid in a laboratory setting. Adherence to these guidelines is critical for
ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Mellitic acid is a benzenepolycarboxylic acid that requires careful handling due to its
hazardous properties. It is classified as causing skin and serious eye irritation, and may cause
respiratory irritation.[1][2][3]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

[1]

Eye Irritation H319

. . May cause respiratory
Specific Target Organ Toxicity H335

irritation.[2]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling
Mellitic acid to prevent exposure.[1][4]
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PPE Category Specification Rationale

o Protects against splashes and
] Safety goggles with side )
Eye and Face Protection ) ) dust particles that can cause
protection or a face shield.[5] _ o
serious eye irritation.[1][5]

Chemical-resistant gloves ) ]
o Prevents direct skin contact,
) ] (Nitrile or Butyl rubber ) o
Skin Protection ) which can cause irritation and
recommended).[5][6] Acid-
burns.[1][7]

resistant lab coat or coveralls.

N95 (US) or equivalent dust
) ) mask. Use in a well-ventilated ) )
Respiratory Protection o particles, which can lead to
area, preferably within a fume

hood with local exhaust.[1][2]

Minimizes inhalation of dust

respiratory tract irritation.[2][5]

Operational Plan: Safe Handling and Storage

Handling Procedures:

e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1]

» Ventilation: Always handle Mellitic acid in a well-ventilated area or inside a chemical fume
hood to prevent the dispersion of dust.[1][8]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
prevent inhalation of the powder.[1]

e Hygiene: Wash hands and face thoroughly after handling the substance.[1] Do not eat, drink,
or smoke in the work area. Contaminated clothing should be removed and washed before
reuse.[1]

Storage Procedures:
e Short-Term Storage: May be stored at room temperature.[9]

e Long-Term Storage: It is recommended to store at -20°C for long-term stability.[9]
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o Container: Keep the container tightly closed and store in a dry place.[8]

e Labeling: Ensure all containers are clearly labeled with the chemical name and associated
hazards.[10]

Storage Condition Temperature
Short-Term Room Temperature
Long-Term -20°C

Emergency Procedures

Immediate and appropriate response to an exposure or spill is crucial.
First Aid Measures:

o Eye Contact: Immediately rinse cautiously with plenty of water for several minutes.[1]
Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,
seek immediate medical attention from an ophthalmologist.[1]

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water.[2] If skin irritation occurs, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2] If
feeling unwell, seek medical attention.[1]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting. Seek immediate medical
attention.

Spill Response Plan: In the event of a spill, follow these steps to ensure safe cleanup:
o Evacuate: Evacuate non-essential personnel from the immediate area.[1]
e Ventilate: Ensure the area is well-ventilated.[8]

o PPE: Wear the appropriate personal protective equipment as detailed in Section 2.[1]
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Containment: Prevent the powder from spreading or becoming airborne. Avoid generating
dust.[8]

Cleanup: Carefully sweep or scoop up the spilled solid material.[8] Take up the material
mechanically and place it into a suitable, labeled container for disposal.[8]

Decontamination: Clean the affected area thoroughly once the spilled material has been
removed.

Disposal: Dispose of the waste material according to the disposal plan outlined below.
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Caption: Workflow for handling a Mellitic acid spill.
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Disposal Plan

All waste containing Mellitic acid must be treated as hazardous waste.

Waste Collection and Disposal:

Segregation: Collect Mellitic acid waste, including contaminated materials and spill cleanup
debris, in a designated and clearly labeled hazardous waste container.

Containerization: Use corrosion-resistant and leak-proof containers for waste storage.[11]

Labeling: Label the waste container with "Hazardous Waste," the name "Mellitic Acid," and
the associated hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[11]

Disposal: Arrange for the disposal of the hazardous waste through a licensed waste disposal
company, in accordance with all local, state, and federal regulations.[1] Do not attempt to
dispose of Mellitic acid down the drain. While neutralization is a possibility for some acids, it
should only be performed by trained personnel with prior approval and is not recommended
for organic acids like Mellitic acid which may have other hazardous characteristics.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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